Ethyl 4-methyl-3,5-dinitrobenzoate

• IUPAC Name: ethyl 4-methyl-3,5-dinitrobenzoate
• InChI: InChI=1S/C10H10N2O6/c1-3-18-10(13)7-4-8(11(14)15)6(2)9(5-7)12(16)17/h4-5H,3H2,1-2H3
• InChI Key: PSWSYSXZAYFPQB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C(=C1)[N+](=O)[O-])C)[N+](=O)[O-]
• Molecular Formula: C10H10N2O6
• DSSTOX Substance ID: DTXSID90278877
• Molecular Weight: 254.20 g/mol
• CAS No.: 5400-86-2

Description

Ethyl 3,5-dinitrobenzoate is a chemical compound with the molecular formula C9H8N2O6. It’s often used in laboratory settings.

Synthesis Analysis

The synthesis of Ethyl 3,5-dinitrobenzoate and similar compounds has been studied. A mild deacylation method for 3,5-dinitrobenzoates using methanolic solutions of amines, such as dialkylamines, was developed. This method was applied to synthesizing a key intermediate for Colorado potato beetle pheromone.

Molecular Structure Analysis

The molecular weight of Ethyl 3,5-dinitrobenzoate is 240.1696. The IUPAC Standard InChI is InChI=1S/C9H8N2O6/c1-2-17-9(12)6-3-7(10(13)14)5-8(4-6)11(15)16/h3-5H,2H2,1H3.

Scientific Research Applications

Crystal Structure Analysis

• Ethyl 3,5-dinitrobenzoate exhibits a monoclinic crystal structure, with bond distances and valency angles similar to related molecules. This understanding is crucial for predicting its behavior in various applications (Hughes & Trotter, 1971).

Fungicidal Properties

• Derivatives of ethyl 4-methyl-3,5-dinitrobenzoate demonstrate significant antifungal activity, acting as protectant fungicides against various plant pathogens. This property is particularly valuable in agricultural research and applications (Lehtonen, Summers, & Carter, 1972).

Chemical Reactions and Transformations

• The compound participates in nucleophilic reactions, including the transformation of 3,5-dinitro-4-pyridones with sodio β-keto esters, leading to the formation of various derivatives. This has implications for the development of new chemical entities in pharmaceutical and material sciences (Matsumura, Ariga, & Tohda, 1979).

Single-electron Transfer in Chemical Processes

• Ethyl dinitrobenzoates, including the 3,5 variant, are involved in single-electron transfer reactions, which are fundamental to understanding various chemical and biochemical processes (Bacaloglu, Blasko, Bunton, & Ortega, 1990).

Structural Formation in Co-crystals

• This compound forms layered structures and co-crystals with other molecules, which is significant in the study of molecular packing and crystal engineering (Pedireddi, Ranganathan, & Chatterjee, 1998).

Mechanism of Action

Target of Action

Ethyl 4-methyl-3,5-dinitrobenzoate primarily targets Candida albicans , a type of yeast that can cause fungal infections . This compound exhibits potent antifungal activity against this organism .

Mode of Action

Studies suggest that it may involve the fungal cell membrane . The compound’s interaction with its targets results in the inhibition of the growth of Candida albicans .

Biochemical Pathways

Molecular modeling studies suggest a multi-target antifungal mechanism of action, involving various cellular processes . One such process could be the interference in the synthesis of ergosterol, a key component of the fungal cell membrane .

Pharmacokinetics

Its molecular weight of 24017 g/mol may influence its bioavailability and pharmacokinetic behavior.

Result of Action

The result of this compound’s action is the inhibition of the growth of Candida albicans . This leads to a decrease in the severity of infections caused by this organism.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound forms charge transfer spectra with n-alkane solutions containing hexakis (n-hexyloxy)triphenylene . .

Safety and Hazards

Ethyl 3,5-dinitrobenzoate should not be released into the environment. It’s recommended to wear personal protective equipment, ensure adequate ventilation, avoid contact with skin, eyes, or clothing, and avoid ingestion and inhalation.

Future Directions

The antifungal activity of Ethyl 3,5-dinitrobenzoate suggests that it and similar ester derivatives containing aromatic ring nitro groups may be useful in the search for new antifungal drugs.